![molecular formula C6H3Br2Cl B1583115 Benzene, 1,2-dibromo-4-chloro- CAS No. 60956-24-3](/img/structure/B1583115.png)
Benzene, 1,2-dibromo-4-chloro-
Overview
Description
“Benzene, 1,2-dibromo-4-chloro-” is a polyhalo substituted benzene . It has a molecular weight of 270.349 .
Synthesis Analysis
The synthesis of polyhalo substituted benzenes like “Benzene, 1,2-dibromo-4-chloro-” often involves electrophilic aromatic substitution reactions . For instance, a bromination or chlorination reaction can be used to introduce the bromine or chlorine substituents . The presence of electron-withdrawing groups can enhance the rate of substitution .Molecular Structure Analysis
The molecular structure of “Benzene, 1,2-dibromo-4-chloro-” consists of a benzene ring with two bromine atoms and one chlorine atom attached . The exact positions of these substituents on the benzene ring can be determined using techniques like IR and Raman spectral data .Chemical Reactions Analysis
“Benzene, 1,2-dibromo-4-chloro-” can undergo various chemical reactions. For example, it can participate in Suzuki–Miyaura cross-coupling reactions with arylboronic acids in the presence of different Suzuki catalysts . Nucleophilic substitution reactions involving aromatic rings are also possible .Physical And Chemical Properties Analysis
“Benzene, 1,2-dibromo-4-chloro-” has a density of 2.0±0.1 g/cm3 . Its boiling point is 255.3±20.0 °C at 760 mmHg, and it has an enthalpy of vaporization of 47.3±3.0 kJ/mol .Scientific Research Applications
Air Quality Monitoring
A method was developed for determining trace concentrations of 1,2-dibromoethane, 1,2-dichloroethane, and benzene in ambient air using gas chromatography-mass spectrometry. This method, which employs solid adsorbent and thermal desorption, is useful for air quality monitoring in various environments, including urban and industrial areas (Jonsson & Berg, 1980).
Molecular-Scale Electronics
Benzene derivatives, such as benzene-1,4-dithiol, have been explored in the field of molecular-scale electronics. Studies demonstrated the conductance of a single molecule junction, a fundamental step in developing molecular electronics (Reed et al., 1997).
Materials Science
In materials science, benzene derivatives are used to synthesize molecules that self-assemble into specific structures. Such molecules show potential in creating liquid crystalline phases, with applications in display technology and other areas (Bushey et al., 2001).
Catalytic Oxidation
Chlorinated benzenes, including benzene derivatives, are used in studying catalytic oxidation processes. These studies provide insights into the oxidation behavior of aromatic compounds, which is crucial in environmental chemistry and pollution control (Lichtenberger & Amiridis, 2004).
Environmental Remediation
Benzene derivatives, specifically chlorobenzenes, have been studied in environmental remediation, particularly in microbial degradation processes. Research in this area focuses on the dehalorespiration of chlorinated benzenes, contributing to bioremediation strategies (Adrian et al., 2000).
Organic Synthesis
In organic chemistry, benzene derivatives are used in synthesizing complex organic compounds. This includes the creation of ethynylferrocene compounds, indicating the versatility of benzene derivatives in synthetic organic chemistry (Fink et al., 1997).
Liquid Structure Analysis
Studies involving benzene derivatives have contributed to understanding the structure of liquid mixtures, such as those involving ionic liquids. This research is significant in the field of physical chemistry and material science (Deetlefs et al., 2005).
Enantioselective Synthesis
Benzene derivatives are instrumental in enantioselective synthesis processes, demonstrating their importance in producing optically active compounds, which are significant in pharmaceutical and chemical industries (Labrosse et al., 2000).
Catalysis Research
Research on chlorinated benzenes, including benzene derivatives, has provided insights into catalysis, particularly in the oxidation of chlorinated benzenes, which is relevant in chemical processing and environmental remediation (Wang et al., 2015).
Mechanism of Action
Target of Action
The primary target of 1,2-dibromo-4-chlorobenzene is the aromatic ring of benzene . The compound interacts with the pi electrons of the benzene ring, which are delocalized in six p orbitals above and below the plane of the benzene ring .
Mode of Action
The interaction of 1,2-dibromo-4-chlorobenzene with its target involves a two-step mechanism. In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The biochemical pathway of 1,2-dibromo-4-chlorobenzene involves the metabolism of the compound to o-chlorophenol and 3-chloroxychol by CB monooxygenase, followed by ortho-cleavage by the action of 3-chlorocatechol 1,2-dioxygenase .
Pharmacokinetics
The pharmacokinetics of 1,2-dibromo-4-chlorobenzene involve its absorption, distribution, metabolism, and excretion (ADME). The compound has low gastrointestinal absorption and is a CYP1A2 and CYP2C9 inhibitor . Its lipophilicity, as indicated by its Log Po/w (iLOGP) value of 2.5, affects its bioavailability .
Result of Action
The result of the action of 1,2-dibromo-4-chlorobenzene is the formation of a substituted benzene ring . This occurs after the removal of a proton from the benzenonium intermediate formed in the first step of the compound’s interaction with its target .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1,2-dibromo-4-chlorobenzene. For instance, its solubility, which is moderately soluble with a Log S (ESOL) value of -4.49 , can affect its distribution in the environment and its interaction with its target. Furthermore, its stability can be influenced by factors such as temperature and pH.
Safety and Hazards
Future Directions
The future directions for “Benzene, 1,2-dibromo-4-chloro-” could involve further exploration of its reactivity and potential applications. For instance, its ability to undergo Suzuki–Miyaura cross-coupling reactions could be leveraged in the synthesis of complex organic molecules . Additionally, understanding the directing effects of substituents on the benzene ring could aid in the planning of syntheses of substituted aromatic compounds .
properties
IUPAC Name |
1,2-dibromo-4-chlorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Br2Cl/c7-5-2-1-4(9)3-6(5)8/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTMKNVKLWIJHFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50209783 | |
Record name | Benzene, 1,2-dibromo-4-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50209783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60956-24-3 | |
Record name | Benzene, 1,2-dibromo-4-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060956243 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1,2-dibromo-4-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50209783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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